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Compound of Interest

Compound Name: L-Homocitrulline-d3

Cat. No.: B10827520 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of specialized compounds like L-Homocitrulline-d3 is paramount. This guide

provides immediate safety protocols, logistical information, and disposal plans to foster a

secure laboratory environment.

Personal Protective Equipment (PPE)
When handling L-Homocitrulline-d3, a comprehensive approach to personal protection is

critical to minimize exposure and ensure safety. The following PPE is recommended based on

safety data sheets and general laboratory guidelines for powdered chemicals.[1][2][3][4][5]

Minimum PPE Requirements:

Eye Protection: Chemical safety goggles that meet OSHA's eye and face protection

regulations (29 CFR 1910.133) or European Standard EN166 are mandatory to protect

against dust particles and potential splashes.[6]

Hand Protection: Wear disposable nitrile gloves.[2] For tasks with a higher risk of exposure,

consider double-gloving or using a more robust chemical-resistant glove.[2][7] Gloves must

be inspected before use and removed immediately after contact with the chemical, followed

by hand washing.[2][8]

Body Protection: A standard laboratory coat should be worn to protect skin and personal

clothing from contamination.[2][3][4][5]
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Footwear: Closed-toe shoes are required to protect the feet from potential spills.[2]

Hazard Identification and Safety Precautions
While L-Homocitrulline-d3 is not classified as a hazardous substance for transport, the

unlabeled form, L-Homocitrulline, is associated with certain hazards that should be considered

as precautionary measures.[1][9]

Potential Hazards:

May cause skin irritation.[1]

May cause serious eye irritation.[1]

May cause respiratory irritation.[1]

Precautionary Statements:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

Wash skin thoroughly after handling.[1]

Use only outdoors or in a well-ventilated area.[1]

Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Quantitative Data Summary
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Parameter Value Reference

Isotopic Enrichment
≥99% deuterated forms (d1-

d3)
[10]

Purity 95% [1]

Solubility in Water 2 mg/ml [10]

OSHA PEL No data available [1]

NIOSH REL No data available [1]

ACGIH TLV No data available [1]

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls and Preparation:

Work in a well-ventilated area. For procedures that may generate dust, such as weighing or

aliquoting, a chemical fume hood is recommended.[1][3]

Ensure that an eyewash station and safety shower are readily accessible.[1]

2. Handling the Compound:

Minimize the generation of dust.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not eat, drink, or smoke in the handling area.[1]

Keep the container tightly closed when not in use.[1]

Wash hands thoroughly after handling the product.[1]

3. Storage:

Store in a tightly-closed container.[1]
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Store at room temperature in a cool, dry, and well-ventilated area.[1][9]

The compound is stable if stored under recommended conditions. It is advised to re-analyze

for chemical purity after three years.[9]

4. Spill Response:

In case of a spill, prevent further leakage if it is safe to do so.[1]

For a dry spill, carefully sweep or vacuum the material and place it into a suitable, labeled

disposal container.[1] Avoid creating dust.[6]

Consult local regulations for appropriate disposal methods.[1]

Disposal Plan
Dispose of L-Homocitrulline-d3 and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations.[1]

Waste material should be disposed of in an approved waste disposal plant.[1]

Do not allow the product to enter drains, other waterways, or soil.[1]

Contaminated packaging should be disposed of as the unused product.[8]

Workflow for Handling L-Homocitrulline-d3
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Caption: Workflow for the safe handling of L-Homocitrulline-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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